molecular formula C9H7FO2 B8369973 4-Fluoro-3-vinyloxybenzaldehyde

4-Fluoro-3-vinyloxybenzaldehyde

Cat. No.: B8369973
M. Wt: 166.15 g/mol
InChI Key: ONODJVYZJBJUNU-UHFFFAOYSA-N
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Description

4-Fluoro-3-vinyloxybenzaldehyde is a useful research compound. Its molecular formula is C9H7FO2 and its molecular weight is 166.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7FO2

Molecular Weight

166.15 g/mol

IUPAC Name

3-ethenoxy-4-fluorobenzaldehyde

InChI

InChI=1S/C9H7FO2/c1-2-12-9-5-7(6-11)3-4-8(9)10/h2-6H,1H2

InChI Key

ONODJVYZJBJUNU-UHFFFAOYSA-N

Canonical SMILES

C=COC1=C(C=CC(=C1)C=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 50% sodium hydroxide solution (5 mL) and tetrabutylammonium hydrogen sulfate (859 mg) were added to the toluene (8 mL) solution of 3-(2-bromoethoxy)-4-fluorobenzaldehyde derivative (606 mg) obtained above, and the reaction solution was agitated at room temperature for 1 hour. Water and ethyl acetate were added to the reaction solution after the reaction ended, and the organic layer was separated. The obtained organic layer was washed with a saturated sodium chloride solution, and the solvent was evaporated under reduced pressure after dried over anhydrous magnesium sulfate. The obtained residue was purified by silica gel column chromatography (elution solvent: heptane-ethyl acetate 6:1), and 200 mg (49%) of 4-fluoro-3-vinyloxybenzaldehyde was obtained. The physical properties of the compound are as follows.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Name
3-(2-bromoethoxy)-4-fluorobenzaldehyde
Quantity
606 mg
Type
reactant
Reaction Step One
Quantity
859 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
solvent
Reaction Step Two

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